Cas no 147859-80-1 (CA-074 methyl ester)

CA-074 methyl ester is a cell-permeable, irreversible inhibitor of cathepsin B, a lysosomal cysteine protease. This compound is widely utilized in biochemical and pharmacological research to study the role of cathepsin B in cellular processes such as apoptosis, inflammation, and tumor progression. Its methyl ester modification enhances membrane permeability, allowing efficient intracellular delivery. CA-074 methyl ester exhibits high selectivity for cathepsin B over other cysteine proteases, making it a valuable tool for elucidating protease-specific mechanisms. Researchers employ it in models of neurodegenerative diseases, cancer, and lysosomal dysfunction. Its stability and specificity ensure reliable experimental results in both in vitro and in vivo studies.

CA-074 methyl ester structure

Product Name:CA-074 methyl ester

CAS No:147859-80-1

MF:C₁₉H₃₁N₃O₆

MW:397.465945482254

MDL:MFCD00797532

CID:100652

PubChem ID:329775104

Update Time:2025-05-27

CA-074 methyl ester Chemical and Physical Properties

Names and Identifiers

- L-Proline,N-[[(2S,3S)-3-[(propylamino)carbonyl]-2-oxiranyl]carbonyl]-L-isoleucyl-, methylester
- (S)-Methyl 1-((2S,3S)-3-methyl-2-((2S,3S)-3-(propylcarbamoyl)oxirane-2-carboxamido)pentanoyl)pyrrolidine-2-carboxylate
- CA-074 ME
- L-TRANS-EPOXYSUCCINYL-ILE-PRO-OME PROPYLAMIDE
- (L-3-trans-(Propylcarbamyl)oxirane-2-carbonyl)-L-isoleucyl-L-proline methyl ester
- CA074 methyl ester
- CA-074 methyl ester
- CA074Me
- CATHEPSIN B INHIBITOR IV
- L-trans-Epoxysuccinic Ile-Pro-OMe Propylamide
- L-trans-Epoxysuccinyl-isoleucyl-proline methyl ester propylamide
- CA-074(OME)
- L-trans-Epoxysuccinyl(propylamide)-Ile-P
- (L-3-Trans-(propylcarbamoyl)oxirane-2-carbony
- L-TRANS-EPOXYSUCCINYL (PROPYLAMIDE)-ILE-PRO-OME
- N-((L-3-TRANS-(PROPYLAMINO)CARBONYL)-OXIRANE-2-CARBONYL)-ILE-PRO-OME
- L-trans-Epoxysuccinic Ile-Pro-OMe Propylamide
- CA 074Me
- Methyl (2S)-1-[(2S,3S)-3-methyl-2-[[(2S,3R)-3-(propylcarbamoyl)oxirane-2-carbonyl]amino]pentanoyl]py
- CA-074Me
- MFCD00797532
- methyl (2S)-1-[(2S,3S)-3-methyl-2-[[(2S,3S)-3-(propylcarbamoyl)oxirane-2-carbonyl]amino]pentanoyl]pyrrolidine-2-carboxylate
- KBio2_000234
- KBioGR_000234
- CA074ME; N-(L-3-TRANS-PROPYLCARBAMOYLOXIRANE-2-CARBONYL)-L-ISOLEUCYL-L-PROLINE METHYL ESTER
- EX-A1196
- methyl (2S)-1-[(2S,3S)-3-methyl-2-{[(2S,3S)-3-(propylcarbamoyl)oxiran-2-yl]formamido}pentanoyl]pyrrolidine-2-carboxylate
- DTXSID50881386
- AKOS027251055
- AC-32670
- NCGC00163431-01
- NS00069935
- methyl ((2S,3S)-3-(propylcarbamoyl)oxirane-2-carbonyl)-L-isoleucyl-L-prolinate
- KBioSS_000234
- KBio3_000467
- BDBM16503
- 147859-80-1
- HY-100350
- DB07223
- PrNH-tES-Ile-Pro-OMe
- CA 074 methyl ester
- HMS1361L16
- methyl N-{[(2S,3S)-3-(propylcarbamoyl)oxiran-2-yl]carbonyl}-L-isoleucyl-L-prolinate
- Q27096448
- MFCD03452890
- epoxysuccinyl derivative 6
- CA inhibitor 6
- IDI1_033984
- s7420
- KBio2_005370
- Bio2_000234
- Bio2_000714
- CA-074-Me
- HMS3886D15
- CA-074 methyl ester (CA-074 Me)
- CS-6086
- CCG-268623
- CHEMBL262103
- KBio2_002802
- Methyl N-({(2s,3s)-3-[(Propylamino)carbonyl]oxiran-2-Yl}carbonyl)-L-Isoleucyl-L-Prolinate
- KBio3_000468
- SCHEMBL1974424
- DA-61988
- Methyl N-{[(2S,3S)-3-(propylcarbamoyl)-2-oxiranyl]carbonyl}-L-isoleucyl-L-prolinate
- MDL： MFCD00797532
- Inchi： 1S/C19H31N3O6/c1-5-9-20-16(23)14-15(28-14)17(24)21-13(11(3)6-2)18(25)22-10-7-8-12(22)19(26)27-4/h11-15H,5-10H2,1-4H3,(H,20,23)(H,21,24)/t11-,12-,13-,14-,15-/m0/s1
- InChI Key： XGWSRLSPWIEMLQ-YTFOTSKYSA-N
- SMILES： O1[C@H](C(NCCC)=O)[C@H]1C(N[C@H](C(N1CCC[C@H]1C(=O)OC)=O)[C@@H](C)CC)=O

Computed Properties

Exact Mass: 397.22100
Monoisotopic Mass: 397.22128572g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 10
Complexity: 611
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 117
XLogP3: 1.2

Experimental Properties

Color/Form: Not determined
Density: 1.2±0.1 g/cm3
Melting Point: 153-155°C
Boiling Point: 666.3±55.0 °C at 760 mmHg
Flash Point: 356.8±31.5 °C
Solubility: Soluble in DMSO
PSA: 117.34000
LogP: 0.69460
Solubility: Not determined
Vapor Pressure: 0.0±2.0 mmHg at 25°C

CA-074 methyl ester Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： H303+H313+H333
Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months -20°C 1 month

CA-074 methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-100350-10mM*1mLinDMSO	CA-074 methyl ester	147859-80-1	99.15%	10mM*1mLinDMSO	￥1049	2022-05-30
MedChemExpress	HY-100350-1mg	CA-074 methyl ester	147859-80-1	99.15%	1mg	￥700	2024-04-20
MedChemExpress	HY-100350-5mg	CA-074 methyl ester	147859-80-1	99.15%	5mg	￥1200	2024-04-20
MedChemExpress	HY-100350-10mg	CA-074 methyl ester	147859-80-1	99.15%	10mg	￥1900	2024-04-20
MedChemExpress	HY-100350-25mg	CA-074 methyl ester	147859-80-1	99.15%	25mg	￥3900	2024-04-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KT147-1mg	CA-074 methyl ester	147859-80-1	95+%	1mg	888CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KT147-10mg	CA-074 methyl ester	147859-80-1	95+%	10mg	2808CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KT147-5mg	CA-074 methyl ester	147859-80-1	95+%	5mg	1522CNY	2021-05-07
Chemenu	CM322430-10mg	(S)-Methyl 1-((2S,3S)-3-methyl-2-((2S,3S)-3-(propylcarbamoyl)oxirane-2-carboxamido)pentanoyl)pyrrolidine-2-carboxylate	147859-80-1	95%	10mg	$337	2021-06-09
S e l l e c k ZHONG GUO	S7420-10mM (1mL in DMSO)	CA-074 methyl ester (CA-074 Me)	147859-80-1	99.55%	10mM (1mL in DMSO)	¥1203.93	2023-09-15